Cas no 887581-43-3 (tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate
• CAS No: 887581-43-3
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 713297
• PubChem ID: 53415270
• Update Time: 2025-04-19

tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 3-[[2-(dimethylamino)ethyl]amino]-, 1,1-dimethylethyl ester
• 1-BOC-3-(2-DIMETHYLAMINO-ETHYLAMINO)-AZETIDINE
• tert-butyl 3-[2-(dimethylamino)ethylamino]azetidine-1-carboxylate
• tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate
• tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate
• SB51015
• 887581-43-3
• AKOS012606661
• tert-Butyl3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate
• DTXSID80697018

• MDL： MFCD07785957
• Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)15-8-10(9-15)13-6-7-14(4)5/h10,13H,6-9H2,1-5H3
• InChI Key： UOYANQXTSKHUBK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NCCN(C)C)=O

Computed Properties

• Exact Mass: 243.195
• Monoisotopic Mass: 243.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8A^2